Cas no 1805534-84-2 (Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate
• CAS No: 1805534-84-2
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4883197
• Update Time: 2025-11-01

Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate

• Inchi： 1S/C9H8F3NO2/c1-4-7(8(11)12)5(10)3-6(13-4)9(14)15-2/h3,8H,1-2H3
• InChI Key： JBHRUKYAPGRYDV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)N=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate

Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate (CAS No. 1805534-84-2)

Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate, identified by the CAS number 1805534-84-2, is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and agricultural industries. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with multiple fluorinated groups. The presence of these groups imparts distinctive electronic and steric properties, making it a valuable molecule for research and development purposes.

The chemical structure of Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate consists of a pyridine ring with substituents at positions 2, 3, and 4. The substituents include a methyl group at position 2, a difluoromethyl group at position 3, and a fluoro group at position 4. Additionally, the carboxylate group is attached at position 6 of the pyridine ring. This arrangement of substituents contributes to the compound's stability and reactivity, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate in the development of new agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a promising candidate for herbicide development. Researchers have demonstrated that this compound can effectively suppress the activity of acetolactate synthase (ALS), an enzyme critical for branched-chain amino acid biosynthesis in plants. This property makes it a potential alternative to traditional herbicides, offering a more targeted approach to weed control.

In addition to its agricultural applications, Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate has shown potential in the pharmaceutical industry as a precursor for drug development. Its unique structure allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. For instance, studies have explored its use as a building block for developing anti-inflammatory agents and antimicrobial compounds. The compound's ability to interact with biological systems in a controlled manner makes it an attractive candidate for drug discovery programs.

The synthesis of Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate involves a series of carefully designed chemical reactions. Typically, the synthesis begins with the preparation of the pyridine ring through Friedel-Crafts alkylation or other aromatic substitution methods. Subsequent steps involve introducing the fluorinated substituents at specific positions on the ring. The introduction of the difluoromethyl group is often achieved through nucleophilic substitution or coupling reactions, while the fluoro group can be introduced via electrophilic substitution or directed fluorination techniques.

One of the most recent advancements in the synthesis of this compound involves the use of microwave-assisted reactions to enhance reaction efficiency and selectivity. Researchers have reported that microwave irradiation can significantly reduce reaction times while maintaining high yields and purity levels. This method has been particularly useful in preparing intermediates with complex substitution patterns, such as those found in Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate.

The physicochemical properties of Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate have been extensively studied to understand its behavior under various conditions. For instance, its solubility in different solvents has been determined using high-performance liquid chromatography (HPLC) and other analytical techniques. These studies have revealed that the compound exhibits moderate solubility in polar solvents such as methanol and acetonitrile but is relatively insoluble in non-polar solvents like hexane.

Furthermore, thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) have been employed to investigate its thermal stability. Results indicate that the compound is stable up to temperatures around 150°C before undergoing decomposition. This information is crucial for determining its suitability for various industrial processes that involve high temperatures or prolonged heating steps.

In terms of environmental impact, recent studies have focused on assessing the biodegradability and ecological fate of Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate. These studies are particularly important given its potential use as an agrochemical or pharmaceutical agent. Research findings suggest that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways. However, further investigations are required to fully understand its long-term environmental effects and ensure sustainable use practices.

The application of Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxylate extends beyond its primary uses in agriculture and medicine. It has also found applications in materials science as a building block for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to act as a ligand due to the presence of nitrogen atoms on the pyridine ring makes it an ideal candidate for constructing these materials with tailored properties.

Moreover, this compound has been utilized in catalytic processes where its electronic properties enhance catalytic activity or selectivity. For example, studies have explored its use as a ligand in transition metal-catalyzed reactions such as cross-coupling reactions and hydrogenation processes. The presence of fluorinated groups on the molecule can modulate electronic effects on the metal center, leading to improved catalytic performance under specific reaction conditions.

Looking ahead, ongoing research aims to further optimize Methyl 3-(difluoromethy l)-4-fluoro-2-m eth ylpyri dine -6 -carb ox ylate's properties for even broader applications across diverse industries. Collaborative efforts between academic institutions and industrial research labs are expected to drive innovation in this field, leading to new breakthroughs that leverage this compound's unique characteristics.